Cas no 1956435-82-7 ((R)-1-(1-(2-Fluorophenyl)ethyl)thiourea)

• Product Name: (R)-1-(1-(2-Fluorophenyl)ethyl)thiourea
• CAS No: 1956435-82-7
• MF: C₉H₁₁FN₂S
• MW: 198.260443925858
• CID: 5038982
• Update Time: 2026-02-28

(R)-1-(1-(2-Fluorophenyl)ethyl)thiourea Chemical and Physical Properties

Names and Identifiers

• (R)-1-(1-(2-Fluorophenyl)ethyl)thiourea

• Inchi： 1S/C9H11FN2S/c1-6(12-9(11)13)7-4-2-3-5-8(7)10/h2-6H,1H3,(H3,11,12,13)/t6-/m1/s1
• InChI Key： CUEHDKNJUPWBAE-ZCFIWIBFSA-N
• SMILES： S=C(N)N[C@H](C)C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• XLogP3: 1.6
• Topological Polar Surface Area: 70.1

Additional information on (R)-1-(1-(2-Fluorophenyl)ethyl)thiourea

Introduction to (R)-1-(1-(2-Fluorophenyl)ethyl)thiourea (CAS No. 1956435-82-7)

(R)-1-(1-(2-Fluorophenyl)ethyl)thiourea, identified by the CAS number 1956435-82-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thiourea derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The structural framework of (R)-1-(1-(2-Fluorophenyl)ethyl)thiourea incorporates a chiral center, making it an enantiomer with distinct stereochemical properties. The presence of a fluorophenyl group at the 2-position introduces unique electronic and steric effects that can influence its reactivity and biological interactions. Thiourea derivatives, in general, are known for their role as intermediates in the synthesis of various pharmacologically active molecules, including antiviral, antibacterial, and anticancer agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of a fluorophenyl moiety into (R)-1-(1-(2-Fluorophenyl)ethyl)thiourea suggests potential advantages in terms of bioavailability and target specificity. This compound has been explored in various research studies as a precursor for more complex molecules designed to modulate specific biological pathways.

The stereochemistry of (R)-1-(1-(2-Fluorophenyl)ethyl)thiourea is particularly noteworthy, as enantiomeric purity is often critical for the efficacy and safety of pharmaceutical compounds. The (R) configuration at the chiral center can significantly affect the compound's interaction with biological receptors, influencing its pharmacological profile. Advanced synthetic methodologies have been developed to achieve high enantiomeric purity, ensuring that the final product exhibits the desired biological activity without unintended side effects.

The synthesis of (R)-1-(1-(2-Fluorophenyl)ethyl)thiourea involves multi-step organic transformations, including chiral resolution or asymmetric synthesis techniques. These methods require precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes, reducing waste and improving overall process economics.

Beyond its synthetic significance, (R)-1-(1-(2-Fluorophenyl)ethyl)thiourea has been investigated for its potential therapeutic applications. Studies have demonstrated its utility as a building block in the design of novel therapeutic agents targeting various diseases. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in cancer cell proliferation and metabolism. Additionally, the fluorine atom's electronic properties can enhance the compound's ability to cross cell membranes, improving drug delivery efficiency.

The role of thiourea derivatives in medicinal chemistry is well-documented, with numerous examples having transitioned from academic research to clinical development. The structural versatility of thioureas allows for modifications that can fine-tune their pharmacological properties, making them valuable tools for drug discovery. (R)-1-(1-(2-Fluorophenyl)ethyl)thiourea, with its unique combination of functional groups, represents a promising candidate for further exploration in this field.

In conclusion, (R)-1-(1-(2-Fluorophenyl)ethyl)thiourea strong>, CAS No. 1956435-82-7, is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features, including the chiral center and fluorinated aromatic ring, contribute to its unique chemical properties and biological activities. Ongoing research continues to uncover new applications for this compound and its derivatives, reinforcing its importance in modern drug discovery efforts.